Cas no 1174305-62-4 (4-bromo-5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-bromo-5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1174305-62-4
• MF: C₇H₈BrN₃O₃
• MW: 262.060720443726
• MDL: MFCD11868696
• CID: 5608303
• PubChem ID: 39733148
• Update Time: 2023-09-03

4-bromo-5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1174305-62-4
• EN300-8688273
• 4-bromo-5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD11868696
• Inchi： 1S/C7H8BrN3O3/c1-3(12)9-6-4(8)5(7(13)14)10-11(6)2/h1-2H3,(H,9,12)(H,13,14)
• InChI Key： INEZVUQRLRVREB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C)C=1NC(C)=O

Computed Properties

• Exact Mass: 260.97490g/mol
• Monoisotopic Mass: 260.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines